N-methylpiperazine-1-carboxamide Hydrochloride

• IUPAC Name: N-methylpiperazine-1-carboxamide;hydrochloride
• InChI: InChI=1S/C6H13N3O.ClH/c1-7-6(10)9-4-2-8-3-5-9;/h8H,2-5H2,1H3,(H,7,10);1H
• InChI Key: LGBOFSPUMGFASV-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)N1CCNCC1.Cl
• Molecular Formula: C6H14ClN3O
• Molecular Weight: 179.65 g/mol

Description

“N-methylpiperazine-1-carboxamide Hydrochloride” is a chemical compound with the CAS Number: 479611-85-3. Its molecular weight is 179.65 and its IUPAC name is N-methyl-1-piperazinecarboxamide hydrochloride.

Molecular Structure Analysis

The InChI code for N-methylpiperazine-1-carboxamide Hydrochloride is 1S/C6H13N3O.ClH/c1-7-6(10)9-4-2-8-3-5-9;/h8H,2-5H2,1H3,(H,7,10);1H. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

N-methylpiperazine-1-carboxamide Hydrochloride has a molecular weight of 179.65. More detailed physical and chemical properties are not available in the search results.

Scientific Research Applications

Poly(amido-amine) Derivatives

Poly(amido-amine)s (PAAs) carrying ter-amino groups and a carboxyl group per repeating unit, including derivatives from 2-methylpiperazine, have been explored for their physicochemical and biological properties. These PAAs have shown a range of basicities and exhibited pH-dependent haemolytic properties, suggesting potential applications in biological contexts (Ferruti et al., 2000).

NK1 Receptor Antagonists

The development of novel druglike NK1 receptor antagonists has involved the chemical exploration of N-phenylpiperazine analogues. Among these, specific compounds like vestipitant demonstrated potent and selective antagonistic activity, indicating potential therapeutic applications (Di Fabio et al., 2009).

Novel Amides Synthesis

Research into new carboxylic acid amides containing an N-methylpiperazine fragment has been conducted. These compounds have potential as intermediates in the synthesis of pharmaceuticals, including the development of antileukemic agents (Koroleva et al., 2011).

Enaminones for Antitumor and Antimicrobial Activities

The synthesis of novel N-arylpyrazole-containing enaminones and their reactions with various compounds, including those involving hydrazine hydrate, have shown potential for antitumor and antimicrobial activities. This research indicates a route for the development of new therapeutic agents (Riyadh, 2011).

5-HT1A Receptor Antagonism

Studies on compounds like WAY-100635, a phenylpiperazine derivative, have revealed their high affinity and selectivity for the 5-HT1A receptor, with potent antagonistic properties. This research contributes to the understanding of 5-HT1A receptor function and potential therapeutic applications (Forster et al., 1995).

Safety and Hazards

The safety data sheet for N-methylpiperazine-1-carboxamide Hydrochloride is available. It is recommended to handle this compound with appropriate safety measures, including wearing protective gloves, clothing, eye protection, and face protection. It is also advised to use it only outdoors or in a well-ventilated area and avoid breathing its dust, fume, gas, mist, vapors, or spray.